2-chloro-N-quinolin-5-ylacetamide

• IUPAC Name: 2-chloro-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C11H9ClN2O/c12-7-11(15)14-10-5-1-4-9-8(10)3-2-6-13-9/h1-6H,7H2,(H,14,15)
• InChI Key: IQXGPGINYWVRSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=N2)C(=C1)NC(=O)CCl
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID70357639
• Molecular Weight: 220.65 g/mol
• CAS RN: 121221-08-7

Description

2-Chloro-N-quinolin-5-ylacetamide (2-CQA) is an important chemical compound that has a wide range of applications in science and research. It is a colorless, crystalline solid with a molecular formula of C11H8ClN3O and a molar mass of 233.64 g/mol. 2-CQA has a variety of uses in the laboratory, including in the synthesis of other compounds, as a reagent for chromatographic analysis, and as a catalyst for organic reactions. In addition, 2-CQA has been used in the development of pharmaceuticals and other bioactive compounds.

Scientific Research Applications

Antitubercular Activity

The derivatives of quinolinyl acetamide, such as 2-(quinolin-4-yloxy)acetamides, demonstrate potent in vitro inhibitory activity against Mycobacterium tuberculosis, including drug-susceptible and drug-resistant strains. These compounds show minimum inhibitory concentration (MIC) values as low as 0.05 μM and exhibit low toxicity to mammalian cells. Their intracellular activity against bacilli in infected macrophages and the absence of cardiac toxicity in zebrafish models suggest their potential as candidates for tuberculosis treatment (Pissinate et al., 2016).

Anticancer Properties

A series of 2-chloro N-substituted amino quinolines have been investigated for their anticancer activity, particularly against non-small cell lung cancer cell lines. The compound 2-chloro-8-methyl-N-(quinolin-5-yl)quinolin-4-amine demonstrated significant activity with an inhibition concentration (IC50) of 29.4 μM. Molecular docking studies with the predominant PI3K/AKT/mTOR pathway proteins revealed lower binding energy, suggesting its potential as a lead compound for further studies in cancer treatment (Vennila et al., 2019).

Antimicrobial Activity

Compounds synthesized from quinoline-4-carbohydrazides have shown significant in vitro antimicrobial activity against both gram-positive and gram-negative bacteria, as well as fungi. These findings indicate the broad-spectrum biodynamic activities of quinoline derivatives and their use as potent therapeutic agents (Faldu et al., 2014).

Sensor Development for Metal Ions

Quinoline-based derivatives have been utilized as fluorescent sensors for selective and sensitive detection of metal ions such as zinc (II). These sensors exhibit significant fluorescence enhancement upon binding with zinc ions, demonstrating their potential for applications in environmental monitoring and bioimaging (Zhou et al., 2012).

Safety and Hazards

• MSDS : Detailed safety information can be found in the [Material Safety Data Sheet (MSDS)].